Cas no 2549045-33-0 (4-[(3a-{[(5-Fluoropyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)sulfonyl]benzonitrile)

• Product Name: 4-[(3a-{[(5-Fluoropyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)sulfonyl]benzonitrile
• CAS No: 2549045-33-0
• MF: C₁₉H₁₉FN₄O₃S
• MW: 402.442566156387
• CID: 5313882
• PubChem ID: 154854103
• Update Time: 2025-07-25

4-[(3a-{[(5-Fluoropyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)sulfonyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[[3a-[[(5-Fluoro-2-pyrimidinyl)oxy]methyl]hexahydrocyclopenta[c]pyrrol-2(1H)-yl]sulfonyl]benzonitrile
• 4-[(3a-{[(5-fluoropyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)sulfonyl]benzonitrile
• F6787-0869
• AKOS040729349
• 2549045-33-0
• 4-[(3a-{[(5-Fluoropyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)sulfonyl]benzonitrile

• Inchi： 1S/C19H19FN4O3S/c20-16-9-22-18(23-10-16)27-13-19-7-1-2-15(19)11-24(12-19)28(25,26)17-5-3-14(8-21)4-6-17/h3-6,9-10,15H,1-2,7,11-13H2
• InChI Key： JPHMGACZYIUGRH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=CC=1)(N1CC2CCCC2(COC2N=CC(=CN=2)F)C1)(=O)=O

Computed Properties

• Exact Mass: 402.11618982g/mol
• Monoisotopic Mass: 402.11618982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 591.5±60.0 °C(Predicted)
• pka: 0.14±0.22(Predicted)

Additional information on 4-[(3a-{[(5-Fluoropyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)sulfonyl]benzonitrile

Introduction to 4-[(3a-{[(5-Fluoropyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)sulfonyl]benzonitrile (CAS No. 2549045-33-0)

4-[(3a-{[(5-Fluoropyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)sulfonyl]benzonitrile, identified by the CAS number 2549045-33-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused heterocyclic systems and functional groups that make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound features a benzonitrile core, which is further modified by a sulfonyl group linked to an octahydrocyclopenta[c]pyrrol scaffold. This scaffold itself is an example of a nitrogen-containing heterocycle, which is well-documented for its role in various bioactive molecules. The presence of a 5-fluoropyrimidin-2-yl moiety adds another layer of complexity, as fluorinated pyrimidines are widely recognized for their ability to enhance metabolic stability and binding affinity in drug candidates.

One of the most intriguing aspects of 4-[(3a-{[(5-Fluoropyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)sulfonyl]benzonitrile is its potential biological activity. The combination of the sulfonyl group and the fluoropyrimidine moiety suggests that this compound may exhibit properties such as kinase inhibition, anti-inflammatory effects, or even antiviral activity. These hypotheses are supported by emerging research in computational chemistry and molecular modeling, which have increasingly demonstrated the importance of structural features like these in modulating biological pathways.

In recent years, there has been a surge in the use of computational methods to predict the biological activity of novel compounds. Advanced algorithms and machine learning models have been trained on vast datasets of known bioactive molecules, enabling researchers to identify structural motifs that are likely to be pharmacologically relevant. The presence of both the sulfonyl group and the fluoropyrimidine moiety in 4-[(3a-{[(5-Fluoropyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)sulfonyl]benzonitrile aligns it with several known lead compounds that have shown promise in preclinical studies.

Moreover, the octahydrocyclopenta[c]pyrrol scaffold is known for its ability to interact with biological targets in a manner that can lead to potent binding interactions. This scaffold has been explored in various drug classes, including antipsychotics and anticonvulsants, due to its ability to mimic natural biomolecules and thereby facilitate receptor binding. The modification of this scaffold with additional functional groups, such as the sulfonyl and fluoropyrimidine moieties in this compound, further enhances its potential as a drug candidate.

The synthesis of 4-[(3a-{[(5-Fluoropyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)sulfonyl]benzonitrile presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been particularly useful in assembling the various fragments that constitute this compound.

In terms of potential applications, this compound could serve as a valuable tool for researchers studying enzyme inhibition or receptor binding. Its structural features suggest that it may interact with proteins involved in signal transduction pathways, making it a candidate for therapeutic intervention in diseases such as cancer or inflammatory disorders. Additionally, its fluorinated pyrimidine component may contribute to its stability under physiological conditions, which is often a critical factor in drug design.

Recent studies have also highlighted the importance of fluorine atoms in modulating drug properties such as bioavailability and metabolic half-life. The presence of a 5-fluoropyrimidin-2-yl group in this compound could therefore enhance its pharmacokinetic profile, making it more suitable for clinical use. Further investigation into this area could provide insights into how structural modifications can be leveraged to optimize drug candidates.

The benzonitrile core of 4-[(3a-{[(5-Fluoropyrimidinil)oxy)methyl}-octahydrocyclopenta[c]pyrrol-l)-sulfonyl]-benzonitrile (CAS No 2549045 33 0) also contributes to its potential bioactivity by serving as a platform for further derivatization. This core can be modified through various chemical reactions to introduce additional functional groups or side chains that may enhance specific biological activities. Such modifications are often employed during lead optimization campaigns to improve potency, selectivity, or other pharmacological properties.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-(3a-{[(S-fluorouracil 02 y1)oxy)methane]-Octahydrocyclopentac c pyrrole 02 y1 sulphonyl ] benzonitrile (CAS No 2549045 33 0) will play an increasingly important role in drug discovery efforts. Their complex structures and diverse functional groups make them versatile tools for exploring new chemical space and identifying novel pharmacological interactions.

In conclusion,(S-fluorouracil02 y1)methane]-Octahydrocyclopentac c pyrrole02 y1 sulphonyl ] benzonitrile (CAS No 2549045 33 0) represents an exciting example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups positions it as a promising candidate for further exploration in pharmaceutical research, particularly given its potential applications in modulating key biological pathways associated with various diseases.